![molecular formula C24H33N3O4 B1230475 4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone](/img/structure/B1230475.png)
4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone
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Overview
Description
4-[(4-cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone is a member of isoquinolines.
Scientific Research Applications
Potential in Tumor Diagnosis and PET Tracers Development
4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone and its derivatives have been explored for their potential in tumor diagnosis. One study highlighted the synthesis of hybrid structures between PB28 and RHM-1, both of which show high affinity at σ(2) receptors, suggesting their utility in developing PET tracers for tumor diagnosis. However, the interaction with P-gp was identified as a limiting factor for their use in tumors overexpressing P-gp (Abate et al., 2011).
Role in Anticancer Agents Development
Research on 11H-Isoquino[4,3-c]cinnolin-12-ones, which share a structural similarity, revealed their potent topoisomerase I-targeting activity and cytotoxicity, indicating their potential as novel anticancer agents. The study explored the effect of various substituents on these compounds, influencing their efficacy as topoisomerase I-targeting agents and cytotoxicity (Ruchelman et al., 2004).
Insights into Photophysical Properties
An investigation into the photophysical properties of norfloxacin and its derivatives, including those with structural similarity to this compound, highlighted the significance of the piperazinyl group in the behavior of the quinoline ring. This study provided insights into the deactivation pathways and excited-state behaviors of these compounds, which could be relevant for understanding their photophysical properties (Cuquerella et al., 2006).
Implications in Pharmacology
Research into the CCR5 receptor-based mechanism of action of certain compounds, including derivatives of this compound, has significant implications in pharmacology, particularly in the context of HIV treatment. This study detailed how various antagonists bind to a common allosteric site on the CCR5 receptor, with differential effects on the binding of certain ligands, offering insights into developing treatments to overcome HIV viral resistance (Watson et al., 2005).
properties
Molecular Formula |
C24H33N3O4 |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
4-(4-cyclohexylpiperazine-1-carbonyl)-2-ethyl-6,7-dimethoxyisoquinolin-1-one |
InChI |
InChI=1S/C24H33N3O4/c1-4-25-16-20(18-14-21(30-2)22(31-3)15-19(18)23(25)28)24(29)27-12-10-26(11-13-27)17-8-6-5-7-9-17/h14-17H,4-13H2,1-3H3 |
InChI Key |
WCADNCMCYOUSPD-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C2=CC(=C(C=C2C1=O)OC)OC)C(=O)N3CCN(CC3)C4CCCCC4 |
Canonical SMILES |
CCN1C=C(C2=CC(=C(C=C2C1=O)OC)OC)C(=O)N3CCN(CC3)C4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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